1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione

• IUPAC Name: 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• InChI: InChI=1S/C26H24N8O2/c1-17-21(19-9-5-6-10-20(19)29-17)23(35)26(36)33-13-11-32(12-14-33)24-22-25(28-16-27-24)34(31-30-22)15-18-7-3-2-4-8-18/h2-10,16,29H,11-15H2,1H3
• InChI Key: PUNQJVXEWUNFCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)N3CCN(CC3)C4=NC=NC5=C4N=NN5CC6=CC=CC=C6
• Molecular Formula: C26H24N8O2
• Molecular Weight: 480.5 g/mol

Description

1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C26H24N8O2 and its molecular weight is 480.532. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antagonist Activity

A study by Watanabe et al. (1992) focused on the synthesis and activity of compounds related to 1-(4-(3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione, particularly as 5-HT2 and alpha 1 receptor antagonists. Among the synthesized compounds, several exhibited potent 5-HT2 antagonist activity, significantly greater than ritanserin, while not showing alpha 1 antagonist activity in vivo (Watanabe et al., 1992).

Antimicrobial and Anticancer Properties

Abdel-Aziz et al. (2008) synthesized novel derivatives, including compounds structurally similar to 1-(4-(3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione, demonstrating moderate effects against bacterial and fungal species (Abdel-Aziz et al., 2008). Abdelhamid et al. (2016) reported the synthesis of similar compounds with moderate to high anticancer activity when tested against the MCF-7 human breast carcinoma cell line (Abdelhamid et al., 2016).

Enzyme Inhibition

Asghari et al. (2016) synthesized derivatives related to this compound, evaluating them as potential inhibitors of 15-lipoxygenase (15-LO). Some of these compounds showed effective inhibition, indicating their potential as enzyme inhibitors (Asghari et al., 2016).

HIV-1 Attachment Inhibition

Wang et al. (2009) characterized similar compounds as potent inhibitors of HIV-1 attachment, interfering with the interaction of viral gp120 with the host cell receptor CD4. The study emphasized the significance of the piperazine ring in the pharmacophore, crucial for effective HIV-1 attachment inhibition (Wang et al., 2009).